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Compound of Interest

Compound Name: 2-Sulfoisonicotinic acid

CAS No.: 18616-07-4

Cat. No.: B098245 Get Quote

CAS: 18616-07-4 (Verify on specific container) Synonyms: 2-Sulfopyridine-4-carboxylic acid; 2-

Sulfo-4-pyridinecarboxylic acid Formula: C₆H₅NO₅S

Part 1: Executive Summary & Immediate Action
Status:CORROSIVE / ACIDIC ORGANIC Primary Disposal Method: Chemical Waste Collection

(High Temperature Incineration stream). Prohibited: Do NOT dispose of down the drain without

explicit EH&S authorization. Do NOT mix with strong oxidizers or bleach.

Urgent Spill Response (Small Scale < 50g):

Isolate: Evacuate immediate area if dust is airborne.

PPE: Wear nitrile gloves (double gloved), safety goggles, and lab coat.

Neutralize: Cover spill with Sodium Bicarbonate (

) or Spill-X-A until bubbling ceases.

Collect: Sweep neutralized sludge into a hazardous waste pail. Label as "Debris from Acidic

Spill."

Part 2: Chemical Profile & Hazard Identification
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To dispose of 2-Sulfoisonicotinic acid safely, one must understand its dual-acidic nature.

Unlike simple carboxylic acids, the presence of the sulfonic acid group (

) at the C2 position significantly alters its handling requirements.

Property Value/Description Disposal Implication

Acidity (pKa) (Strong);

High Corrosivity: The sulfonic

group makes this a strong

acid. It will cause immediate

burns and reacts violently with

bases.

Solubility
High in water; Moderate in

polar organics

Mobility: Spills spread rapidly

on wet surfaces.

Decontamination requires

thorough aqueous rinsing.[1]

Reactivity
Incompatible with Oxidizers,

Strong Bases

Segregation: Must be

stored/wasted away from Nitric

Acid, Perchlorates, and

concentrated Hydroxide

solutions to prevent thermal

runaway or gas evolution.

Toxicity Pyridine derivative

Biohazard: While the sulfonic

group increases water

solubility, the pyridine core

suggests potential aquatic

toxicity. Zero drain disposal is

the safest baseline.

Part 3: Waste Characterization & Segregation
Proper segregation is the first line of defense against "trash can chemistry" accidents. Use the

following decision logic to determine the correct waste stream.
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Disposal Action

Start: 2-Sulfoisonicotinic Acid Waste

Physical State?

Solid / Powder

Pure Substance Liquid / Solution

Dissolved

Stream A: Solid Organic Acid
(Label: Corrosive, Toxic)

Mixed with Halogenated Solvents?
(DCM, Chloroform)

Stream B: Halogenated Organic Waste
(Label: Corrosive, Halogenated)

Yes

Stream C: Non-Halogenated Acidic Waste
(Label: Corrosive, Acidic)

No (Aqueous/Alcohol)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-Sulfoisonicotinic acid waste streams. Note that

"Halogenated" refers to the solvent carrier, as the acid itself contains sulfur/nitrogen but

typically no halogens unless derivatized.

Part 4: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Best for: Expired reagents, contaminated weighing boats, solid spill debris.
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Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.

Avoid metal containers due to acid corrosion.

Labeling: Attach a hazardous waste tag immediately.

Constituents: "2-Sulfoisonicotinic Acid (Solid)"[2]

Hazards: Check "Corrosive" and "Toxic".[3]

Transfer: Transfer solid using a plastic spatula. Do not generate dust.[1][4][5][6][7]

Sealing: Wipe the threads of the bottle with a dry tissue before screwing on the cap to

prevent acid residue from bonding the cap to the bottle.

Protocol B: Liquid Waste (Reaction Mixtures)
Best for: Mother liquors, HPLC waste, washing solutions.

Compatibility Check: Ensure the receiving waste carboy does not contain active Cyanides,

Sulfides, or Oxidizers.

Mechanism:[3][7][8] Acid + Cyanide

HCN Gas (Lethal).

pH Adjustment (Optional but Recommended):

If the solution is extremely acidic (pH < 1), consider a preliminary neutralization to pH 3-4

using dilute Sodium Bicarbonate before adding to the main waste stream. This reduces

the risk of exothermic splashing in the main carboy.

Caution: Perform this in an ice bath. The reaction

is exothermic and generates foam.

Funneling: Use a funnel with a splash guard. Pour slowly.

Log: Record the volume and concentration on the waste log sheet immediately.
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Part 5: Neutralization for Decontamination
WARNING: This protocol is for decontaminating glassware or bench surfaces, NOT for bulk

waste treatment unless you have specific regulatory permits (e.g., elementary neutralization

exemption under RCRA).

Reagents:

Sodium Bicarbonate (

) saturated solution OR

Sodium Hydroxide (

) 1M (Use with extreme caution).

Workflow:

1. Preparation
Place glassware in

secondary containment

2. Cooling
Ice bath if volume > 100mL

3. Addition
Add Base dropwise

4. Monitoring
Check pH > 6 and < 9pH < 6

5. Disposal
Collect as aqueous waste

pH OK

Click to download full resolution via product page

Figure 2: Safe neutralization workflow for cleaning contaminated equipment.

Part 6: Regulatory & Safety References
Storage & Handling: Store 2-Sulfoisonicotinic acid in a dedicated Acid Cabinet, segregated

from bases and flammables. Ensure the container is tightly closed to prevent moisture

absorption (hygroscopic nature can lead to "caking" and difficult removal).

References:

National Institutes of Health (NIH) PubChem.2-Sulfoisonicotinic Acid Compound

Summary. Available at: [Link]

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Orientation Manual. (Defines Corrosivity D002 characteristics). Available at: [Link]
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Occupational Safety and Health Administration (OSHA).Hazard Communication Standard

(HCS) 29 CFR 1910.1200.[6] Available at: [Link]

(Note: Always consult your institution's specific Chemical Hygiene Plan (CHP) as local

regulations may be stricter than federal guidelines.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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